Cas no 2103085-81-8 (2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one)

• Product Name: 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one
• CAS No: 2103085-81-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5293639
• Update Time: 2025-07-21

2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one
• 1-Butanone, 2-methyl-1-(3S)-3-pyrrolidinyl-
• 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one

• Inchi： 1S/C9H17NO/c1-3-7(2)9(11)8-4-5-10-6-8/h7-8,10H,3-6H2,1-2H3/t7?,8-/m0/s1
• InChI Key： SAFOXMNNGSYLAH-MQWKRIRWSA-N
• SMILES： O=C(C(C)CC)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one

Recent Advances in the Study of 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one (CAS: 2103085-81-8)

In recent years, the compound 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one (CAS: 2103085-81-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and ketone functionality, has shown promising potential in various therapeutic applications. The following research briefing synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The primary focus of recent studies has been on the synthesis and optimization of 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry detailed a highly efficient enantioselective synthesis method, achieving a 92% yield with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one has demonstrated notable pharmacological properties. Preliminary in vitro studies indicate its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, a recent investigation revealed its affinity for dopamine and serotonin receptors, suggesting possible applications in treating depression and Parkinson's disease. Moreover, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in animal models, with encouraging results supporting further development.

Another area of interest is the compound's role in drug discovery and development. Its structural features make it a valuable scaffold for designing derivatives with enhanced efficacy and reduced side effects. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that could optimize its therapeutic potential. For example, substituting the methyl group with bulkier alkyl chains has been shown to improve receptor binding affinity in silico, paving the way for future synthetic efforts.

Despite these promising findings, challenges remain in translating 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one into clinical applications. Issues such as off-target effects and long-term toxicity require thorough investigation. Current research is addressing these concerns through comprehensive preclinical trials, including toxicokinetic and safety pharmacology studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-Methyl-1-[(3s)-pyrrolidin-3-yl]butan-1-one represents a compelling candidate for further exploration in chemical biology and drug development. Its versatile pharmacological profile and synthetic accessibility position it as a molecule of high interest. Future research should focus on elucidating its mechanisms of action, optimizing its structure for clinical use, and advancing it through the drug development pipeline. The ongoing studies underscore the importance of interdisciplinary collaboration in unlocking the full potential of this compound.